Cas no 79836-44-5 (1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro-)

1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro- structure
79836-44-5 structure
Product Name:1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro-
CAS No:79836-44-5
MF:C16H12Cl2O
MW:291.171882629395
CID:563001
PubChem ID:3746251
Update Time:2025-04-19

1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro-
    • 4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
    • BCP10483
    • 4-(3,4-dichlorophenyl)-3,4-dihydro-1-naphthalenone
    • FT-0616571
    • 79836-44-5
    • AMY17780
    • AC-1149
    • 79560-19-3
    • 4-(3,4-dichlorophenyl)-3,4-dihydro-1-napthalenone
    • 4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalene-1-one
    • 4-(3 pound not4-Dichlorophenyl)-3 pound not4-dihydronaphthalen-1(2H)-one
    • MFCD02093088
    • 4-(3,4-dichlorophenyl)tetralin-1-one
    • Sertraline EP Impurity F
    • Sertraline Tetralone
    • FT-0666608
    • J-513352
    • 4-(3,4-Dichlorophenyl)-1-tetralone
    • 4-(3,4-Dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one
    • 1(2H)-Naphthalenone, 4-(3,4-dichlorophenyl)-3,4-dihydro-
    • SY021330
    • 4-(3',4'-dichlorophenyl)-3,4-dihydro-1-(2H)-naphthalone
    • FT-0666607
    • 4-(3',4'-Dichlorophenyl)-1-Tetralone
    • AC-30873
    • rac 4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
    • sertralone
    • SCHEMBL260267
    • AKOS015848917
    • 3W-0200
    • JGMBHJNMQVKDMW-UHFFFAOYSA-N
    • Sertraline Tetralone Impurity;(R)-4-(3,4-Dichlorophenyl)-1-tetralone;(4R)-(3',4'-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
    • 4-(3,4-Dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one (Sertraline Tetralone Derivative)
    • 4-(3,4-DICHLOROPHENYL)-3,4-DIHYDRO-1-(2H)-NAPHTHALENONE
    • rac 4-(3',4'-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
    • 4-(3,4-dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
    • 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-one
    • NS00077683
    • EN300-189545
    • FT-0692308
    • (+/-)-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
    • 4-(3',4'-dichlorophenyl)-3,4-dihydro-1-(2H)-naphthalenone
    • D4766
    • 4-(3,4-Dichloro-phenyl)-3,4-dihydro-2H-naphthalen-1-one
    • CS-W019458
    • (+/-) -4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
    • DTXSID701208705
    • A839768
    • C16H12Cl2O
    • 4-(3,4-dichlorophenyl)-3, 4-dihydro-1-(2H)-naphthalenone
    • BCP13516
    • Inchi: 1S/C16H12Cl2O/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13/h1-5,7,9,11H,6,8H2
    • InChI Key: JGMBHJNMQVKDMW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C2C=CC=CC=2C(CC1)=O)Cl

Computed Properties

  • Exact Mass: 290.027
  • Monoisotopic Mass: 290.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4.7

Experimental Properties

  • Color/Form: Gray white crystalline solid
  • Density: 1.318
  • Melting Point: 840C
  • Boiling Point: 403°C at 760 mmHg
  • Flash Point: 170.3°C
  • Refractive Index: 1.618
  • PSA: 17.07000
  • LogP: 5.10180
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.